Cas no 1806836-01-0 (4-Amino-5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1806836-01-0
• MF: C₇H₄BrF₅N₂
• MW: 291.0160779953
• CID: 4853309
• Update Time: 2025-06-15

4-Amino-5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrF5N2/c8-2-1-15-5(6(9)10)3(4(2)14)7(11,12)13/h1,6H,(H2,14,15)
• InChI Key： HUGAYWOSEPOGKH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(C(F)(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Amino-5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1806836-01-0)

The compound 4-Amino-5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1806836-01-0) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoromethyl and trifluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

One of the key reasons for the growing interest in 4-Amino-5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine is its role in the development of next-generation pharmaceuticals. The compound's halogenated pyridine core is a common motif in many FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders and oncology. Recent studies have explored its utility in creating kinase inhibitors, a hot topic in cancer therapy, as evidenced by the surge in searches for "kinase inhibitor synthesis" and "fluorinated drug candidates."

In the agrochemical sector, 4-Amino-5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine is being investigated for its potential as a pesticide intermediate. With increasing global demand for eco-friendly crop solutions, this compound's fluorine-rich structure offers advantages in terms of pest resistance and environmental persistence. This aligns with popular search queries like "sustainable pesticide development" and "fluorine in agrochemicals," reflecting the industry's shift toward greener alternatives.

The synthesis of 4-Amino-5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine typically involves multi-step organic reactions, including halogenation and amination processes. Recent advancements in flow chemistry and catalytic fluorination have improved the efficiency of its production, addressing common challenges in fluorinated compound synthesis. These developments are particularly relevant given the rising interest in "continuous flow synthesis" and "catalytic C-F bond formation" in academic and industrial circles.

From a materials science perspective, the compound's electronic properties make it interesting for organic electronics applications. The electron-withdrawing nature of its trifluoromethyl group has potential implications for designing organic semiconductors, a field that has seen exponential growth due to the demand for flexible electronics and OLED technologies. This connection to cutting-edge technology explains the compound's relevance in searches for "fluorinated organic semiconductors" and "pyridine-based electronic materials."

Quality control and analytical characterization of 4-Amino-5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine typically employ advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's structural complexity presents interesting challenges for analytical chemists, particularly in distinguishing between regioisomers and assessing purity levels. These aspects are crucial for researchers who frequently search for "HPLC method development for fluorinated compounds" and "NMR analysis of polyhalogenated pyridines."

Looking forward, the scientific community anticipates expanding applications for 4-Amino-5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine across multiple disciplines. Its versatility as a chemical building block positions it well for emerging fields like proteolysis targeting chimeras (PROTACs) and click chemistry applications. The compound's relevance is further underscored by increasing publications and patents referencing its use, mirroring the growing online interest in "novel pyridine derivatives" and "fluorine in medicinal chemistry."

Environmental considerations regarding 4-Amino-5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine are also gaining attention. Researchers are investigating its biodegradation pathways and ecotoxicological profile, responding to regulatory pressures and public interest in "green chemistry metrics" and "sustainable fluorochemicals." These studies are crucial for ensuring the compound's responsible use in various applications while maintaining its performance advantages.

In conclusion, 4-Amino-5-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1806836-01-0) represents a fascinating case study in modern heterocyclic chemistry. Its multifaceted applications across pharmaceuticals, agrochemicals, and materials science demonstrate the enduring importance of fluorinated pyridine derivatives in addressing contemporary scientific and technological challenges. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is likely to grow substantially.